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Compound of Interest

Compound Name: Violet 1

CAS No.: 1342-01-4

Cat. No.: B1169967

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Reactive Violet 1 is a monochlorotriazine azo dye known for its application in the textile

industry for producing a bright purple color.[1] Its chemical structure incorporates a copper

complex, a feature that significantly influences its photophysical properties.[1] This technical

guide provides a comprehensive overview of the known photophysical characteristics of

Reactive Violet 1, details the experimental protocols for their determination, and offers insights

into the expected behavior of this class of dyes. Due to a scarcity of published data for

Reactive Violet 1, this guide also includes comparative information for the structurally related

C.I. Reactive Violet 5 to provide a broader context.

Core Photophysical Properties
The interaction of a dye with light is defined by its photophysical properties. For fluorescent

probes, key parameters include the absorption and emission spectra, molar extinction

coefficient, quantum yield, and fluorescence lifetime.
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Chemical Structure
Reactive Violet 1 is a complex molecule with the chemical formula C₂₅H₁₃Cl₂N₇Na₄O₁₄S₄ and

a molecular weight of 926.54 g/mol .[1] Its structure is characterized by a single azo group (-

N=N-) and a copper complex. The presence of the copper complex is a critical determinant of

its photophysical behavior, as transition metals are known to often quench fluorescence.

Quantitative Data Summary
The available quantitative photophysical data for Reactive Violet 1 and the related C.I.

Reactive Violet 5 are summarized in the tables below. It is important to note that specific

fluorescence data for Reactive Violet 1 is not readily available in the scientific literature, likely

due to the fluorescence quenching effect of the integrated copper complex.

Table 1: Physicochemical Properties

Property Reactive Violet 1 C.I. Reactive Violet 5

C.I. Name 182130[1] 18097

CAS Number 12239-45-1[1] 12226-38-9

Molecular Formula C₂₅H₁₃Cl₂N₇Na₄O₁₄S₄[1] C₂₀H₁₆N₃Na₃O₁₅S₄

Molecular Weight 926.54 g/mol [1] 735.59 g/mol

Table 2: Photophysical Properties

Parameter Reactive Violet 1 C.I. Reactive Violet 5

Absorption Maximum (λmax) 545 nm ~560 nm[1][2][3]

Molar Extinction Coefficient (ε) To Be Determined To Be Determined

Emission Maximum (λem) Not Available Not Available

Quantum Yield (Φ)
Not Available (Presumed to be

very low)

Not Available (Presumed to be

very low)

Fluorescence Lifetime (τ) Not Available Not Available
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Experimental Protocols
The following sections detail the standardized experimental methodologies for the

comprehensive characterization of the photophysical properties of reactive dyes like Reactive

Violet 1.

Determination of Absorption Spectrum and Molar
Extinction Coefficient
The absorption spectrum of a dye reveals the wavelengths of light it absorbs. The molar

extinction coefficient is a measure of how strongly the dye absorbs light at a specific

wavelength.

Methodology:

Sample Preparation: Prepare a stock solution of Reactive Violet 1 in a suitable solvent (e.g.,

deionized water or a buffer solution). From the stock solution, prepare a series of dilutions of

known concentrations.

Spectrophotometer Setup: Use a calibrated UV-Vis spectrophotometer. Set the wavelength

range to scan from the UV to the near-IR region (e.g., 200-800 nm).

Measurement: Record the absorbance spectra for the solvent blank and each of the dye

solutions.

Data Analysis:

Subtract the solvent blank spectrum from the dye spectra.

Identify the wavelength of maximum absorbance (λmax).

According to the Beer-Lambert law (A = εbc), plot absorbance at λmax versus

concentration. The slope of the resulting linear fit will be the molar extinction coefficient (ε).

Workflow for Molar Extinction Coefficient Determination.

Measurement of Fluorescence Emission Spectrum
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The fluorescence emission spectrum shows the wavelengths of light emitted by the dye after

excitation.

Methodology:

Sample Preparation: Prepare a dilute solution of the dye in a suitable solvent. The

absorbance at the excitation wavelength should be low (typically < 0.1) to avoid inner filter

effects.

Spectrofluorometer Setup: Use a calibrated spectrofluorometer. Set the excitation

wavelength to the dye's absorption maximum (λmax).

Measurement: Record the fluorescence emission spectrum over a wavelength range longer

than the excitation wavelength.

Data Correction: Correct the raw emission spectrum for instrument-specific variations in

detector sensitivity and grating efficiency.

Determination of Fluorescence Quantum Yield (Φ)
The fluorescence quantum yield is the ratio of photons emitted to photons absorbed and

represents the efficiency of the fluorescence process. The comparative method, using a well-

characterized standard, is commonly employed.

Methodology:

Standard Selection: Choose a fluorescent standard with a known quantum yield and with

absorption and emission spectra that overlap with the sample.

Absorbance Matching: Prepare solutions of the sample and the standard with identical

absorbance values at the same excitation wavelength.

Fluorescence Measurement: Record the corrected fluorescence emission spectra for both

the sample and the standard under identical experimental conditions.

Calculation: The quantum yield of the sample (Φsample) is calculated using the following

equation: Φsample = Φstandard × (Isample / Istandard) × (ηsample² / ηstandard²) where I is

the integrated fluorescence intensity and η is the refractive index of the solvent.
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Experimental Workflow for Quantum Yield Determination.

Measurement of Fluorescence Lifetime (τ)
The fluorescence lifetime is the average time a molecule remains in its excited state before

returning to the ground state. Time-Correlated Single Photon Counting (TCSPC) is a highly

sensitive method for its measurement.

Methodology:

Instrumentation: Utilize a TCSPC system equipped with a pulsed light source (e.g., a

picosecond laser diode) and a sensitive, high-speed detector.

Instrument Response Function (IRF): Measure the IRF of the system using a scattering

solution to account for the temporal spread of the excitation pulse and the detector response.

Sample Measurement: Excite the sample at its λmax and collect the fluorescence decay

profile.

Data Analysis:

Deconvolute the measured decay from the IRF.

Fit the resulting decay curve to an exponential model (mono- or multi-exponential) to

determine the fluorescence lifetime(s).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pulsed Light Source

Sample

Excitation Pulse

TCSPC Electronics

Start Signal

Single Photon Detector

Emitted Photon

Stop Signal

Fluorescence Decay Curve

Data Fitting & Lifetime Calculation

Click to download full resolution via product page

Schematic of a TCSPC Experiment.

Conclusion
Reactive Violet 1 is a commercially important dye whose photophysical properties are

dominated by its chemical structure, specifically the presence of a copper complex. While its

absorption characteristics are documented, its fluorescence is likely quenched, leading to a

lack of available emission data. The experimental protocols outlined in this guide provide a

robust framework for the detailed characterization of Reactive Violet 1 and other similar
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reactive dyes. A thorough understanding of these properties is essential for researchers and

professionals in fields where precise control and knowledge of dye-light interactions are

paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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